5-Amino-5-methylheptan-3-one
Cat. No. B8683820
M. Wt: 143.23 g/mol
InChI Key: OHWWAANBHBQKHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04097587
Procedure details
196.3 g of 2,4,6-triethyl-2,6-dimethyl-1,2,5,6-tetrahydropyrimidine were added dropwise to 300 ml of concentrated hydrochloric acid at 30° - 40° C, with stirring. When the addition was complete, the mixture was stirred for a further 4 - 5 hours and then neutralized with sodium carbonate and extracted with benzene. The resulting benzene solution was washed with, in turn, a 5% aqueous solution of sodium carbonate and water, and was then dried over potassium carbonate. After removal of benzene, the residue was distilled under reduced pressure, giving 72.4 g of 5-amino-5-methyl-3-heptanone (bp 46° - 48° C/2.5 mmHg).
Quantity
196.3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C(C1(C)N=[C:7]([CH2:9][CH3:10])[CH2:6][C:5]([CH2:12][CH3:13])([CH3:11])[NH:4]1)C.C(=O)([O-])[O-:16].[Na+].[Na+]>Cl>[NH2:4][C:5]([CH3:11])([CH2:12][CH3:13])[CH2:6][C:7](=[O:16])[CH2:9][CH3:10] |f:1.2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
196.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C1(NC(CC(=N1)CC)(C)CC)C
|
|
Name
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|
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Quantity
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300 mL
|
|
Type
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solvent
|
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Smiles
|
Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with stirring
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
|
When the addition
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STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred for a further 4 - 5 hours
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with benzene
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WASH
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Type
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WASH
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|
Details
|
The resulting benzene solution was washed with, in turn
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
a 5% aqueous solution of sodium carbonate and water, and was then dried over potassium carbonate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After removal of benzene
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
the residue was distilled under reduced pressure
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
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NC(CC(CC)=O)(CC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 72.4 g |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
